N-{3-[4-Methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylacrylamide
N-{3-[4-Methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylacrylamide
Brand Name:
Vulcanchem
CAS No.:
425683-55-2
VCID:
VC0471778
InChI:
InChI=1S/C19H18N4OS/c1-23-18(21-22-19(23)25-2)15-9-6-10-16(13-15)20-17(24)12-11-14-7-4-3-5-8-14/h3-13H,1-2H3,(H,20,24)/b12-11+
SMILES:
CN1C(=NN=C1SC)C2=CC(=CC=C2)NC(=O)C=CC3=CC=CC=C3
Molecular Formula:
C19H18N4OS
Molecular Weight:
350.4g/mol
N-{3-[4-Methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylacrylamide
CAS No.: 425683-55-2
Main Products
VCID: VC0471778
Molecular Formula: C19H18N4OS
Molecular Weight: 350.4g/mol
![N-{3-[4-Methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylacrylamide - 425683-55-2](/images/no_structure.jpg)
| CAS No. | 425683-55-2 |
|---|---|
| Product Name | N-{3-[4-Methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-3-phenylacrylamide |
| Molecular Formula | C19H18N4OS |
| Molecular Weight | 350.4g/mol |
| IUPAC Name | (E)-N-[3-(4-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)phenyl]-3-phenylprop-2-enamide |
| Standard InChI | InChI=1S/C19H18N4OS/c1-23-18(21-22-19(23)25-2)15-9-6-10-16(13-15)20-17(24)12-11-14-7-4-3-5-8-14/h3-13H,1-2H3,(H,20,24)/b12-11+ |
| Standard InChIKey | AERHEFFJVZPARW-VAWYXSNFSA-N |
| Isomeric SMILES | CN1C(=NN=C1SC)C2=CC(=CC=C2)NC(=O)/C=C/C3=CC=CC=C3 |
| SMILES | CN1C(=NN=C1SC)C2=CC(=CC=C2)NC(=O)C=CC3=CC=CC=C3 |
| Canonical SMILES | CN1C(=NN=C1SC)C2=CC(=CC=C2)NC(=O)C=CC3=CC=CC=C3 |
| PubChem Compound | 1018318 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume